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Compound of Interest

Compound Name: 1,1-Dimethylguanidine sulfate

Cat. No.: B1143327 Get Quote

An In-depth Technical Guide on 1,1-Dimethylguanidine Sulfate: Molecular Structure and

Weight

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's molecular characteristics is fundamental. This guide provides a detailed analysis

of the molecular structure and weight of 1,1-Dimethylguanidine sulfate, a compound utilized

in various chemical syntheses.

Molecular Composition and Weight
1,1-Dimethylguanidine sulfate is a salt formed from the reaction of two equivalents of 1,1-

dimethylguanidine with one equivalent of sulfuric acid. This 2:1 stoichiometry is critical in

determining the overall molecular formula and weight. The linear formula for this salt is

[(CH₃)₂NC(NH₂)=NH]₂ · H₂SO₄.

The quantitative molecular data for 1,1-Dimethylguanidine sulfate is summarized in the table

below for clarity and ease of comparison.
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Property Value Source

Molecular Formula C₆H₂₀N₆O₄S
Pharmaffiliates[1], BOC

Sciences[2]

Molecular Weight 272.33 g/mol
Sigma-Aldrich, Santa Cruz

Biotechnology[3]

CAS Number 598-65-2
Sigma-Aldrich, Santa Cruz

Biotechnology[3]

Molecular Structure
The structure of 1,1-Dimethylguanidine sulfate consists of two protonated 1,1-

dimethylguanidinium cations and one sulfate anion. The positive charge on the guanidinium

moiety is delocalized across the central carbon and the three nitrogen atoms. The sulfate anion

is a tetrahedral structure with a central sulfur atom double-bonded to two oxygen atoms and

single-bonded to two oxygen atoms which carry a negative charge.

Below is a two-dimensional representation of the ionic interaction between the 1,1-

dimethylguanidinium cations and the sulfate anion, generated using the DOT language.
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Caption: 2D representation of 1,1-Dimethylguanidine sulfate.

This guide provides the essential molecular details of 1,1-Dimethylguanidine sulfate. For

further experimental protocols or signaling pathway involvement, specific literature should be

consulted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

